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Compound of Interest

Compound Name: ytterbium;chloride
CAS No.: 13943-41-4
Cat. No.: B13731416
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data for
ytterbium (111) chloride (YbCIs). It is intended to be a valuable resource for researchers and
professionals in various fields, including chemistry, materials science, and drug development,
who require accurate and detailed information on the thermodynamic properties of this
compound. This document summarizes key quantitative data, outlines detailed experimental
methodologies for their determination, and presents a workflow for one of its biological
applications.

Core Thermodynamic Data

The thermodynamic properties of ytterbium (111) chloride are crucial for understanding its
stability, reactivity, and behavior in different environments. The following tables summarize the
key thermodynamic data for YbCls in its solid, liquid, and gaseous phases.

Table 1: Standard Thermodynamic Properties of YbCIs
(solid) at 298.15 K
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Property Symbol Value Units
Standard Enthalpy of

_ AfH° -959.5 + 3.0[1] kJ/mol
Formation
Standard Molar

S° 163.5[1] J/(mol-K)

Entropy
Heat Capacity Cp 101.4[1] J/(mol-K)

Table 2: Phase Change Thermodynamic Data for YbCIs

Property Symbol Value Units
Standard Enthalpy of

, AfusH® 58.1 + 11.6[1] kJ/mol
Fusion
Standard Entropy of

) AfusS® 50.3 £ 10.1]1] J/(mol-K)
Fusion
Standard Enthalpy of

AatH® 1166.5 + 4.3[1] kJ/mol

Atomization

Table 3: Thermodynamic Properties of YbCIs in Liquid

and Gaseous Phases
Phase Property Symbol Value Units
Standard
Liquid Enthalpy of AfH® -212.8[1] kJ/mol
Formation
Standard
Gas Enthalpy of AfH° -651.1 + 5.0[1] kJ/mol
Formation
Experimental Protocols for Thermodynamic Data

Determination
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The accurate determination of the thermodynamic properties of ytterbium (IIl) chloride relies on
precise experimental techniques. This section details the methodologies for key experiments.

Solution Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of YbCls is determined by solution calorimetry, which
involves measuring the heat changes during the dissolution of the substance in a suitable
solvent.

Methodology:

Calorimeter Calibration: The calorimeter is calibrated by a standard reaction with a known
enthalpy change, typically the dissolution of potassium chloride (KCI) in water.

o Sample Preparation: A precisely weighed sample of high-purity ytterbium metal is dissolved
in a specific concentration of hydrochloric acid (e.qg., 4.360 molal HCI) within the calorimeter.
The heat of this reaction is measured.[1]

e Second Reaction: In a separate experiment, a precisely weighed sample of anhydrous
ytterbium (111) chloride is dissolved in the same hydrochloric acid solution, and the heat of
this reaction is measured.[1]

e Hess's Law Calculation: The standard enthalpy of formation of YbCls is then calculated using
Hess's Law, combining the heats of reaction from the dissolution of ytterbium metal and
ytterbium chloride with the known standard enthalpy of formation of hydrochloric acid.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Enthalpy of Sublimation

Knudsen effusion mass spectrometry (KEMS) is a high-temperature technique used to study
the vaporization of low-volatility materials and to determine their vapor pressures and
sublimation enthalpies.

Methodology:

o Sample Loading: A small amount of solid YbCIs is placed in a Knudsen cell, which is a small,
thermally stable container with a small orifice.
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e High Vacuum and Heating: The Knudsen cell is placed in a high-vacuum chamber and
heated to a precisely controlled temperature. This causes the YbCIs to sublimate, creating a
vapor in equilibrium with the solid phase.

e Molecular Beam Formation: A molecular beam of the gaseous species effuses through the
orifice of the Knudsen cell.

o Mass Spectrometry: The molecular beam is directed into the ion source of a mass
spectrometer, where the gaseous species are ionized and then detected. This allows for the
identification and quantification of the different species in the vapor phase, such as
monomeric (YbCls3) and dimeric (Yb2Cls) molecules.[2][3]

o Data Analysis: The ion intensities are used to calculate the partial pressures of the vapor
species at different temperatures. The enthalpy of sublimation is then determined from the
temperature dependence of the vapor pressure using the Clausius-Clapeyron equation.

Differential Scanning Calorimetry for Heat Capacity
Differential scanning calorimetry (DSC) is used to measure the heat capacity of a substance as
a function of temperature.

Methodology:

o Sample and Reference Preparation: A small, accurately weighed sample of YbCIs is placed
in a sample pan, and an empty pan is used as a reference.

e Heating Program: The sample and reference are subjected to a controlled temperature
program (e.g., heating at a constant rate) in the DSC instrument.

o Heat Flow Measurement: The instrument measures the difference in heat flow required to
maintain the sample and reference at the same temperature. This difference is directly
proportional to the heat capacity of the sample.

o Calibration: The instrument is calibrated using a standard material with a known heat
capacity, such as sapphire.
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» Data Analysis: The heat capacity of YbCIs is calculated from the measured heat flow, the
heating rate, and the sample mass.

Visualization of an Experimental Workflow

Ytterbium (IIl) chloride is utilized in various biological and drug development contexts, including
as a non-absorbable marker in animal digestion studies. The following diagram illustrates the
workflow of such an experiment.

Workflow for YbCI3 as a Digesta Marker
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Caption: Workflow of using YbCls as a tracer in animal digestion studies.

This in-depth technical guide provides a solid foundation for understanding and utilizing the
thermodynamic data of ytterbium (111) chloride in research and development. The detailed
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experimental protocols and the visualized workflow offer practical insights for professionals in
the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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